N-(tert-butoxycarbonyl)-N1-(3-chloro-4-methoxyphenyl)glycinamide
Overview
Description
N-(tert-butoxycarbonyl)-N1-(3-chloro-4-methoxyphenyl)glycinamide is a chemical compound with the molecular formula C14H19ClN2O4 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of N-(tert-butoxycarbonyl)-N1-(3-chloro-4-methoxyphenyl)glycinamide involves several steps. First, tert-butyl phenyl carbonate is synthesized by adding chloromethyl phenyl carbonate to a mixture of tert-butanol, pyridine, and dichloromethane . This product is then reacted with hydrazine to produce N-(tert-butoxycarbonyl)-N1-(3-chloro-4-methoxyphenyl)glycinamide .Molecular Structure Analysis
The molecular structure of N-(tert-butoxycarbonyl)-N1-(3-chloro-4-methoxyphenyl)glycinamide is characterized by the presence of a carbonyl group (C=O), an amide group (CONH2), and a tert-butyl group (C(CH3)3) attached to the nitrogen atom .Chemical Reactions Analysis
N-(tert-butoxycarbonyl)-N1-(3-chloro-4-methoxyphenyl)glycinamide can participate in various chemical reactions. For instance, it can react with ethylene halides in a palladium-catalyzed cross-coupling reaction to form N-tert-butoxycarbonyl-N-vinylhydrazine . It can also condense with aldehydes to form hydrazones, which can serve as intermediates in the synthesis of HIV-1 protease inhibitors .Physical And Chemical Properties Analysis
N-(tert-butoxycarbonyl)-N1-(3-chloro-4-methoxyphenyl)glycinamide is a white to slightly yellow crystalline substance . It has a molecular weight of 314.77. Its physical and chemical properties include a melting point of 39-42°C, a boiling point of 63-65°C at 0.1 mmHg, and a density of 1.02 .Scientific Research Applications
Chiral Sulfinamide Reagents
These applications highlight the versatility and importance of N-(tert-butoxycarbonyl)-N1-(3-chloro-4-methoxyphenyl)glycinamide in various scientific contexts. Researchers continue to explore its potential in diverse fields, making it a valuable compound for further investigation .
Safety And Hazards
properties
IUPAC Name |
tert-butyl N-[2-(3-chloro-4-methoxyanilino)-2-oxoethyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O4/c1-14(2,3)21-13(19)16-8-12(18)17-9-5-6-11(20-4)10(15)7-9/h5-7H,8H2,1-4H3,(H,16,19)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZEVMHUELIGAQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(=O)NC1=CC(=C(C=C1)OC)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(tert-butoxycarbonyl)-N1-(3-chloro-4-methoxyphenyl)glycinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-(3-Chlorophenyl)-2-thioxo-1,4-diazaspiro[4.4]non-3-en-1-yl)(p-tolyl)methanone](/img/structure/B2431272.png)
![4-[4-(6-Cyclopropylpyrimidin-4-yl)piperazin-1-yl]-6-ethyl-5-fluoropyrimidine](/img/structure/B2431283.png)
![2-chloro-N-[cyclohexyl(phenyl)methyl]acetamide](/img/structure/B2431286.png)
![2-Amino-2-[3-(4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid](/img/structure/B2431287.png)
![N,7-bis(4-methoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine](/img/structure/B2431288.png)
![N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide](/img/structure/B2431289.png)
![N-[2-(1H-indol-3-yl)ethyl]-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2431291.png)